Cas no 2490412-84-3 (2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol)

• Product Name: 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol
• CAS No: 2490412-84-3
• MF: C₁₅H₁₇F₂N₃O
• MW: 293.31179022789
• MDL: MFCD32852345
• CID: 5680863
• PubChem ID: 155820845
• Update Time: 2025-11-01

2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(2,4-Difluorophenyl)-1-(5-methyl-2-pyrimidinyl)ethyl]amino]ethanol
• 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol

• MDL： MFCD32852345
• Inchi： 1S/C15H17F2N3O/c1-10-8-19-15(20-9-10)14(18-4-5-21)6-11-2-3-12(16)7-13(11)17/h2-3,7-9,14,18,21H,4-6H2,1H3
• InChI Key： JKQSCWDDKIOARF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C1N=CC(C)=CN=1)NCCO)F

Computed Properties

• Exact Mass: 293.13396850g/mol
• Monoisotopic Mass: 293.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58Ų

Additional information on 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol

Comprehensive Overview of 2-{2-(2,4-Difluorophenyl)-1-(5-Methylpyrimidin-2-yl)ethylamino}ethan-1-ol (CAS No. 2490412-84-3)

The compound 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol (CAS No. 2490412-84-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a difluorophenyl moiety and a 5-methylpyrimidine group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a modulator of specific biological pathways, given its ability to interact with key enzymes and receptors.

In recent years, the demand for fluorinated compounds like 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop molecules with improved pharmacokinetic properties. The inclusion of fluorine atoms in the aromatic ring is a strategic design choice, as it often enhances binding affinity and selectivity toward target proteins. Additionally, the ethylamino ethanol side chain contributes to the compound's solubility, a critical factor in formulation development.

The synthesis of CAS No. 2490412-84-3 involves multi-step organic reactions, including selective fluorination and pyrimidine ring formation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. These methods are frequently discussed in academic forums and industry conferences, reflecting their importance in modern chemical synthesis. The compound's molecular weight and logP value are also key parameters for researchers evaluating its drug-likeness.

One of the most searched questions related to this compound is: "What are the potential applications of 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol in medicine?" Preliminary studies suggest its relevance in kinase inhibition and GPCR modulation, areas of high interest in oncology and neurology. However, further preclinical and clinical trials are necessary to validate these hypotheses. The compound's mechanism of action remains a topic of active investigation, with researchers leveraging computational modeling and high-throughput screening to uncover its full potential.

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In conclusion, 2-{2-(2,4-difluorophenyl)-1-(5-methylpyrimidin-2-yl)ethylamino}ethan-1-ol represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its structural features and potential therapeutic applications make it a subject of ongoing exploration. As the scientific community continues to unravel its properties, this compound may pave the way for novel treatments in areas such as inflammatory diseases and targeted cancer therapies.